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Compound of Interest

Compound Name: Ethyl 1-propenyl ether

Cat. No.: B3425792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 1-propenyl ether is a valuable chemical intermediate in organic synthesis. This technical

guide provides a concise overview of its key physicochemical properties and a detailed

experimental protocol for its synthesis via the isomerization of allyl ethyl ether.

Core Physicochemical Properties
The fundamental properties of ethyl 1-propenyl ether are summarized in the table below,

providing a quick reference for laboratory applications.
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Property Value References

Chemical Formula C5H10O [1][2][3][4][5][6]

Molecular Weight 86.13 g/mol [1][2][3][4][5]

Appearance Colorless liquid [6]

Boiling Point 67-76 °C [4][7]

Density
Approximately 0.778 g/mL at

25 °C
[4][7]

Solubility

Sparingly soluble in water;

miscible with many organic

solvents.

[6]

CAS Number 928-55-2 [1]

Synthesis of Ethyl 1-Propenyl Ether via
Isomerization
Ethyl 1-propenyl ether can be effectively synthesized through the isomerization of the readily

available starting material, allyl ethyl ether. This process is typically catalyzed by transition

metal complexes, such as those containing ruthenium or iridium.[7][8] The following protocol is

a representative procedure for this transformation.

Experimental Protocol: Isomerization of Allyl Ethyl Ether
Materials:

Allyl ethyl ether

Ruthenium or Iridium-based catalyst (e.g., (1,5-

Cyclooctadiene)bis(methyldiphenylphosphine)iridium(I) Hexafluorophosphate)[7]

Anhydrous, inert solvent (e.g., toluene or dichloromethane)

Inert gas supply (e.g., nitrogen or argon)
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Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

Magnetic stirrer and heating plate

Quenching agent (e.g., methanol)

Solvents for extraction and purification (e.g., diethyl ether, hexane)

Procedure:

Reaction Setup: In a glovebox or under a continuous flow of an inert gas, equip a dry

Schlenk flask with a magnetic stir bar.

Addition of Reagents: Charge the flask with the anhydrous solvent, followed by the allyl ethyl

ether and the isomerization catalyst. The catalyst loading is typically low, in the range of

mol%.

Reaction Conditions: Stir the reaction mixture at an appropriate temperature to facilitate the

isomerization. The progress of the reaction can be monitored by techniques such as ¹H NMR

spectroscopy or gas chromatography.

Quenching: Once the reaction has reached completion or the desired conversion, cool the

mixture to room temperature. Quench the reaction by the slow addition of a small amount of

methanol.

Workup and Purification: The crude product can be purified by fractional distillation to

separate the ethyl 1-propenyl ether from the solvent and any remaining starting material.

The purity of the final product should be confirmed by analytical methods such as GC-MS or

NMR.

Experimental Workflow: Synthesis of Ethyl 1-
Propenyl Ether
The following diagram illustrates the key steps in the synthesis of ethyl 1-propenyl ether via

the isomerization of allyl ethyl ether.
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Caption: Workflow for the synthesis of ethyl 1-propenyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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